Cas no 1210212-80-8 (3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide)

• Product Name: 3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide
• CAS No: 1210212-80-8
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5799374
• Update Time: 2025-07-09

3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)propanamide
• 3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide

• Inchi： 1S/C16H19N3O3S/c1-19-16(13-8-5-9-14(13)18-19)17-15(20)10-11-23(21,22)12-6-3-2-4-7-12/h2-4,6-7H,5,8-11H2,1H3,(H,17,20)
• InChI Key： CYVVPVCYUNYHHT-UHFFFAOYSA-N
• SMILES： C(NC1N(C)N=C2CCCC2=1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 333.115
• Monoisotopic Mass: 333.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4A^2

Additional information on 3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide

Introduction to 3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide (CAS No. 1210212-80-8)

The compound 3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide, identified by its CAS number 1210212-80-8, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a benzenesulfonyl group and a 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol scaffold suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research. The cyclopenta[c]pyrazole core is particularly intriguing due to its ability to modulate various biological pathways. This scaffold has been extensively studied for its potential in the design of drugs targeting neurological disorders, inflammation, and cancer. The introduction of the benzenesulfonyl moiety further enhances the compound's pharmacological profile by increasing its lipophilicity and improving binding affinity to biological receptors.

Current research indicates that compounds with similar structural motifs exhibit significant activity against enzymes and receptors involved in disease progression. For instance, studies have shown that derivatives of cyclopenta[c]pyrazole can inhibit key enzymes such as kinases and phosphodiesterases, which are often overexpressed in pathological conditions. The 3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide structure is designed to interact with these targets in a highly specific manner, potentially leading to improved therapeutic outcomes.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The formation of the benzenesulfonyl group is achieved through sulfonylation reactions, while the integration of the cyclopenta[c]pyrazole ring requires sophisticated cyclization techniques. These steps are critical in ensuring the compound's structural integrity and biological efficacy.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The combination of the benzenesulfonyl and cyclopenta[c]pyrazole moieties creates a unique pharmacophore that can be further optimized through structure-activity relationship (SAR) studies. Such studies are essential for understanding how minor modifications in the molecular structure can significantly alter biological activity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking simulations have revealed that 3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide can interact with target proteins in multiple ways, suggesting its potential as a pan-inhibitor or dual-action therapeutic agent. This capability is particularly valuable in treating complex diseases where multiple pathways are involved.

In addition to its pharmacological potential, this compound has shown promise in preclinical studies as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings align with the growing interest in developing drugs that modulate inflammatory responses without causing significant side effects.

The chemical stability and solubility profile of 3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide are also important considerations for its potential clinical application. Preliminary data suggest that the compound exhibits good stability under various storage conditions and can be formulated into oral or injectable dosage forms. This versatility makes it an attractive candidate for further development.

Future research will focus on optimizing synthetic routes to improve yield and scalability while maintaining high purity standards. Additionally, detailed pharmacokinetic studies will be conducted to assess absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies are crucial for determining the feasibility of translating preclinical findings into clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how new compounds are designed and evaluated. By leveraging these technologies, researchers can accelerate the identification of promising candidates like 3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide, thereby reducing time-to-market for novel therapeutics. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists.

In conclusion,3-(benzenesulfonyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanamide (CAS No. 1210212-80-8) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its unique structural features and promising preclinical results make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action,this compound could play a pivotal role in addressing unmet medical needs across various disease areas.